Cas no 182495-80-3 (2'-Deoxy-2'-fluoro-5-methylcytidine)

2'-Deoxy-2'-fluoro-5-methylcytidine is a modified nucleoside analog characterized by the substitution of a fluorine atom at the 2'-position of the ribose ring and a methyl group at the 5-position of the cytosine base. This structural modification enhances its metabolic stability and resistance to enzymatic degradation compared to unmodified nucleosides. The fluorine substitution also improves binding affinity to target nucleic acids, making it valuable for applications in antiviral and anticancer research. Its incorporation into oligonucleotides can enhance duplex stability and nuclease resistance, supporting its use in therapeutic oligonucleotide design and molecular biology studies. The compound is particularly useful in probing RNA interactions and developing nucleotide-based therapeutics.

2'-Deoxy-2'-fluoro-5-methylcytidine structure

182495-80-3 structure

Product Name:2'-Deoxy-2'-fluoro-5-methylcytidine

CAS No:182495-80-3

MF:C₁₀H₁₄FN₃O₄

MW:259.234265804291

CID:875540

PubChem ID:5276644

Update Time:2025-06-11

2'-Deoxy-2'-fluoro-5-methylcytidine Chemical and Physical Properties

Names and Identifiers

- 2'-Deoxy-2'-fluoro-5-methylcytidine
- Inchi： 1S/C10H14FN3O4/c1-4-2-14(10(17)13-8(4)12)9-6(11)7(16)5(3-15)18-9/h2,5-7,9,15-16H,3H2,1H3,(H2,12,13,17)/t5-,6-,7-,9-/m1/s1
- InChI Key： QZZJZXAWLQYJFK-JXOAFFINSA-N
- SMILES： F[C@H]1[C@H](N2C(N=C(C(C)=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

Exact Mass: 259.09683410g/mol
Monoisotopic Mass: 259.09683410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 425
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (10 g/l) (25 º C),

2'-Deoxy-2'-fluoro-5-methylcytidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D239983-1mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		1mg	$ 50.00	2022-06-05
TRC	D239983-2mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		2mg	$ 65.00	2022-06-05
TRC	D239983-10mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		10mg	$ 185.00	2022-06-05
A2B Chem LLC	AF00886-5mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		5mg	$198.00	2024-04-20
A2B Chem LLC	AF00886-10mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		10mg	$250.00	2024-04-20
A2B Chem LLC	AF00886-25mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		25mg	$394.00	2024-04-20
A2B Chem LLC	AF00886-50mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		50mg	$550.00	2024-04-20
A2B Chem LLC	AF00886-100mg	2'-Deoxy-2'-fluoro-5-methylcytidine	182495-80-3		100mg	$788.00	2024-04-20
Ambeed	A784883-1g	4-Amino-1-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one	182495-80-3	97%	1g	$1088.0	2024-07-28

2'-Deoxy-2'-fluoro-5-methylcytidine Related Literature

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Chem. Commun., 1998, 1501-1502
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2'-Deoxy-2'-fluoro-5-methylcytidine

Comprehensive Overview of 2'-Deoxy-2'-fluoro-5-methylcytidine (CAS No. 182495-80-3): Properties, Applications, and Research Insights

2'-Deoxy-2'-fluoro-5-methylcytidine (CAS No. 182495-80-3) is a fluorinated nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 2'-fluoro modification and 5-methylcytidine base, plays a pivotal role in the development of antiviral therapies, mRNA vaccines, and nucleic acid-based diagnostics. Its molecular structure enhances stability against enzymatic degradation, making it a valuable candidate for RNA therapeutics and precision medicine applications.

In recent years, the demand for modified nucleosides like 2'-Deoxy-2'-fluoro-5-methylcytidine has surged due to breakthroughs in COVID-19 mRNA vaccines, where similar compounds are used to optimize vaccine efficacy. Researchers are also exploring its potential in oncology, particularly in designing antisense oligonucleotides (ASOs) and small interfering RNA (siRNA) to target cancer-specific genes. The compound’s ability to modulate RNA function aligns with the growing interest in epigenetics and gene silencing technologies.

From a chemical perspective, CAS No. 182495-80-3 exhibits high solubility in polar solvents, which facilitates its incorporation into drug delivery systems. Its fluorine atom at the 2' position significantly improves metabolic stability, a feature critical for oral bioavailability in therapeutic formulations. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical use.

The synthesis of 2'-Deoxy-2'-fluoro-5-methylcytidine involves multi-step organic reactions, including glycosylation and fluorination, often requiring specialized catalysts. Recent advancements in flow chemistry have streamlined its production, reducing costs and environmental impact—a key consideration for green chemistry initiatives. Patent filings related to this compound highlight its utility in combination therapies for viral infections, further driving commercial interest.

Beyond therapeutics, 2'-fluoro-modified nucleosides are integral to diagnostic probes and molecular imaging. For instance, they serve as building blocks for fluorescence-labeled RNA in real-time PCR assays, aiding in rapid pathogen detection. This versatility has positioned the compound at the intersection of biotechnology and personalized healthcare, addressing pressing challenges like antimicrobial resistance (AMR) and rare genetic disorders.

In conclusion, 2'-Deoxy-2'-fluoro-5-methylcytidine (CAS No. 182495-80-3) exemplifies the convergence of chemistry, biology, and medicine. Its applications span from cutting-edge vaccine development to next-generation genomic tools, reflecting broader trends in life sciences innovation. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone of biopharmaceutical advancements.